Cas no 1355803-67-6 (3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide)

• Product Name: 3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide
• CAS No: 1355803-67-6
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5806230
• PubChem ID: 56784331
• Update Time: 2025-06-25

3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide
• 1355803-67-6
• AKOS033120284
• EN300-26683500
• 3-(N-benzylacetamido)-N-[cyano(2-methylphenyl)methyl]propanamide
• Z1158923003
• 3-[acetyl(benzyl)amino]-N-[cyano-(2-methylphenyl)methyl]propanamide

• Inchi： 1S/C21H23N3O2/c1-16-8-6-7-11-19(16)20(14-22)23-21(26)12-13-24(17(2)25)15-18-9-4-3-5-10-18/h3-11,20H,12-13,15H2,1-2H3,(H,23,26)
• InChI Key： SQUDHXHQCWJLCV-UHFFFAOYSA-N
• SMILES： O=C(CCN(C(C)=O)CC1C=CC=CC=1)NC(C#N)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide

3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide

The compound with CAS No. 1355803-67-6, known as 3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its intricate structure, which includes a benzyl group, an acetamido group, and a cyano-substituted aromatic ring, all integrated into a propanamide framework.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The unique combination of functional groups in its structure allows for versatile reactivity and compatibility with a wide range of chemical processes. For instance, the presence of the cyano group imparts electronic properties that are highly desirable in certain polymer systems, while the acetamido group contributes to hydrogen bonding capabilities, enhancing solubility and stability in specific solvents.

One of the most promising areas of research involving this compound is its role in drug delivery systems. Scientists have explored its ability to act as a carrier for bioactive molecules, leveraging its structural flexibility to encapsulate and release drugs in a controlled manner. This property has been validated through in vitro experiments, where the compound demonstrated excellent biocompatibility and sustained release profiles.

In addition to its pharmaceutical applications, 3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide has also shown potential in the synthesis of high-performance polymers. Its ability to form robust intermolecular networks makes it an ideal candidate for creating materials with enhanced mechanical strength and thermal stability. Recent breakthroughs in polymer chemistry have utilized this compound as a building block for developing lightweight yet durable composites, which find applications in aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards required for both academic and industrial applications.

Moreover, the environmental impact of this compound has been a focal point of recent investigations. Studies have shown that it exhibits low toxicity levels and biodegrades under specific conditions, making it a more sustainable alternative to traditional chemical intermediates. This aligns with global efforts to promote green chemistry principles and reduce environmental footprints across various industries.

In conclusion, 3-(N-benzylacetamido)-N-cyano(2-methylphenyl)methylpropanamide (CAS No. 1355803-67-6) represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. Its unique structure, coupled with its favorable chemical properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations across the chemical sciences.